Cas no 2228264-58-0 (methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228264-58-0
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6502784
• PubChem ID: 165715224
• Update Time: 2025-05-21

methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228264-58-0
• EN300-1739600

• Inchi： 1S/C10H14N2O5/c1-12-9(7(13)4-8(14)16-2)6(5-11-12)10(15)17-3/h5,7,13H,4H2,1-3H3
• InChI Key： NGDSWCDGAGJBIM-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228264-58-0)

Methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228264-58-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, holds potential for various applications, including the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate is of particular interest due to its complexity and the presence of multiple functional groups. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its diverse biological activities. The presence of the hydroxy, methoxy, and oxo groups on the propyl side chain adds to the compound's reactivity and potential for forming hydrogen bonds, which can influence its interactions with biological targets.

The synthesis of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate has been explored through various routes, each offering unique advantages and challenges. One common approach involves the condensation of a suitable pyrazole derivative with an appropriate ester or acid chloride. Recent studies have reported the use of microwave-assisted synthesis to enhance the yield and purity of the final product. This method not only reduces reaction times but also minimizes side reactions, making it a preferred choice for large-scale production.

In terms of biological activities, methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate has shown promising results in several areas. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data suggest that this compound may have antitumor properties, particularly in inhibiting the proliferation of cancer cells in vitro. These findings have sparked interest in further investigating its mechanisms of action and potential therapeutic applications.

Recent advancements in computational chemistry have also contributed to our understanding of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate. Molecular docking studies have provided insights into its binding interactions with key protein targets, such as COX enzymes and kinases. These computational models help predict the compound's bioavailability and metabolic stability, which are crucial factors in drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate in human subjects. Early phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. The compound's ability to target multiple pathways involved in inflammation and cancer makes it a promising candidate for combination therapies.

In conclusion, methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228264-58-0) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, versatile synthesis methods, and promising biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound holds great potential for contributing to the next generation of therapeutic agents.